Cas no 21413-75-2 (1-chloro-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one)
21413-75-2 structure
Product Name:1-chloro-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one
CAS No:21413-75-2
MF:C11H11ClO
MW:194.657442331314
MDL:MFCD09038079
CID:254220
PubChem ID:14822598
Update Time:2024-02-29
1-chloro-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one Chemical and Physical Properties
Names and Identifiers
-
- 5H-Benzocyclohepten-5-one,1-chloro-6,7,8,9-tetrahydro-
- 1-CHLORO-6,7,8,9-TETRAHYDRO-5H-BENZO[7]ANNULEN-5-ONE
- 6-Chloro-l-benzosuberone
- 1-Chlor-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-on
- 1-Chlor-benzosuberon
- 6-chloro-2,3,4,5-tetrahydrobenzocycloheptan-1-one
- 1-CHLORO-6,7,8,9-TETRAHYDROBENZO[7]ANNULEN-5-ONE
- Y13798
- SCHEMBL10468654
- 21413-75-2
- EN300-2786291
- AKOS006330032
- 1-chloro-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one
-
- MDL： MFCD09038079
- Inchi： 1S/C11H11ClO/c12-10-6-3-5-9-8(10)4-1-2-7-11(9)13/h3,5-6H,1-2,4,7H2
- InChI Key： CUAFENGORRFMLB-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC2C(CCCCC=21)=O
Computed Properties
- Exact Mass: 194.05000
- Monoisotopic Mass: 194.0498427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.198
- Boiling Point: 323.907 °C at 760 mmHg
- PSA: 17.07000
- LogP: 3.24910
1-chloro-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1-chloro-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2786291-1g |
1-chloro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one |
21413-75-2 | 95% | 1g |
$1872.0 | 2023-09-09 | |
| Enamine | EN300-2786291-5g |
1-chloro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one |
21413-75-2 | 95% | 5g |
$5429.0 | 2023-09-09 | |
| Enamine | EN300-2786291-10g |
1-chloro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one |
21413-75-2 | 95% | 10g |
$8049.0 | 2023-09-09 | |
| Enamine | EN300-2786291-0.05g |
1-chloro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one |
21413-75-2 | 95.0% | 0.05g |
$497.0 | 2025-03-19 | |
| Enamine | EN300-2786291-0.1g |
1-chloro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one |
21413-75-2 | 95.0% | 0.1g |
$649.0 | 2025-03-19 | |
| Enamine | EN300-2786291-0.25g |
1-chloro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one |
21413-75-2 | 95.0% | 0.25g |
$926.0 | 2025-03-19 | |
| Enamine | EN300-2786291-0.5g |
1-chloro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one |
21413-75-2 | 95.0% | 0.5g |
$1460.0 | 2025-03-19 | |
| Enamine | EN300-2786291-1.0g |
1-chloro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one |
21413-75-2 | 95.0% | 1.0g |
$1872.0 | 2025-03-19 | |
| Enamine | EN300-2786291-2.5g |
1-chloro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one |
21413-75-2 | 95.0% | 2.5g |
$3670.0 | 2025-03-19 | |
| Enamine | EN300-2786291-5.0g |
1-chloro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one |
21413-75-2 | 95.0% | 5.0g |
$5429.0 | 2025-03-19 |
1-chloro-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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